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Compound of Interest

Compound Name: 5-Methyl-5-nonanol

Cat. No.: B1582256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental physicochemical properties

of 5-Methyl-5-nonanol, a tertiary alcohol. The information is presented to support research

and development activities where this compound may be utilized as a reagent, intermediate, or

reference standard.

Physicochemical Data Summary
The core quantitative data for 5-Methyl-5-nonanol is summarized in the table below, providing

a clear reference for its molecular characteristics.
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Parameter Value Source

Molecular Formula C₁₀H₂₂O [1][2][3][4]

Molecular Weight 158.2811 g/mol [1][2]

Synonyms
2-Butyl-2-hexanol, Di-n-butyl

methyl carbinol
[1][3][4]

CAS Registry Number 33933-78-7 [1][3]

Boiling Point 201.3°C at 760 mmHg [5]

Flash Point 81.1°C [5]

Density 0.82 g/cm³ [5]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 5-Methyl-5-
nonanol are highly specific to the objectives of a given research endeavor. Such protocols are

typically documented in peer-reviewed scientific literature and patents. A general synthesis

approach may involve the Grignard reaction between a suitable ketone, such as 5-nonanone,

and a methylmagnesium halide, or alternatively, the reaction of an ester with an excess of a

butylmagnesium halide. For precise analytical procedures, techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy would be employed, with specific parameters (e.g., column type, temperature

program, solvent) tailored to the analytical goals.

Identifier Relationship Diagram
The following diagram illustrates the logical relationships between the various identifiers for 5-
Methyl-5-nonanol, providing a clear visual representation of how the compound is cataloged

and referenced in chemical databases.
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5-Methyl-5-nonanol

C₁₀H₂₂O

CAS Number 33933-78-7 IUPAC Name 5-methylnonan-5-ol InChIKey AGSIGVZAVLOKLP-UHFFFAOYSA-N has

Molecular Weight 158.2811 g/mol Boiling Point 201.3 °C Flash Point 81.1 °C exhibits

Click to download full resolution via product page

Fig. 1: Key identifiers and properties of 5-Methyl-5-nonanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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